Cas no 1112209-36-5 (3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde)

• Product Name: 3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• CAS No: 1112209-36-5
• MF: C₁₃H₁₆BClO₃
• MW: 266.528343200684
• CID: 5073794
• Update Time: 2025-06-08

3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• (3-CHLORO-5-FORMYLPHENYL)BORONIC ACID PINACOL ESTER

• Inchi： 1S/C13H16BClO3/c1-12(2)13(3,4)18-14(17-12)10-5-9(8-16)6-11(15)7-10/h5-8H,1-4H3
• InChI Key： CELWPCDDPBKUDJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

Recent Advances in the Application of 3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (CAS: 1112209-36-5) in Chemical Biology and Drug Discovery

The compound 3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (CAS: 1112209-36-5) has emerged as a pivotal intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern medicinal chemistry. This boronic ester derivative serves as a versatile building block for the construction of complex aryl-aryl linkages, enabling the development of novel therapeutic candidates with enhanced pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in generating potent kinase inhibitors targeting EGFR mutations. Researchers utilized 1112209-36-5 as a key precursor to develop third-generation tyrosine kinase inhibitors with improved selectivity profiles against T790M resistance mutations. The electron-withdrawing chloro substituent and boronic ester moiety were found to significantly influence the molecular conformation and binding affinity of the resulting compounds.

In the field of positron emission tomography (PET) tracer development, 3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde has shown promise as a precursor for ¹⁸F-labeled radiopharmaceuticals. A recent Nature Communications paper detailed its application in creating novel amyloid imaging agents for Alzheimer's disease diagnosis. The compound's stability under radiolabeling conditions and favorable in vivo pharmacokinetics make it particularly valuable for this application.

Structural-activity relationship (SAR) studies utilizing this boronic ester derivative have revealed important insights into the role of halogen substitution patterns in drug-target interactions. Computational modeling and X-ray crystallography data indicate that the 3-chloro-5-boronic acid benzaldehyde scaffold (after deprotection) forms unique hydrogen bonding networks with biological targets, particularly in ATP-binding pockets of various kinases.

The pharmaceutical industry has recognized the commercial potential of 1112209-36-5, with several patent applications filed in 2023-2024 covering its derivatives as potential treatments for inflammatory diseases and certain cancers. Process chemistry optimizations have significantly improved the synthetic yield of this intermediate, making it more accessible for large-scale drug discovery programs.

Ongoing research is exploring the compound's application in PROTAC (Proteolysis Targeting Chimera) development, where its structural features facilitate the creation of bifunctional molecules capable of targeted protein degradation. Preliminary results suggest that derivatives of 3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde show particular promise in degrading challenging targets like transcription factors.

As the field of chemical biology continues to evolve, 1112209-36-5 remains at the forefront of innovative drug discovery approaches. Its unique combination of chemical reactivity and structural versatility ensures its continued importance in the development of next-generation therapeutics across multiple disease areas.